5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: (5E)-5-[[2,5-dimethyl-1-(4-methylpyridin-2-yl)pyrrol-3-yl]methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C24H24N4O2/c1-15-6-5-7-19(10-15)14-27-23(29)21(26-24(27)30)13-20-12-17(3)28(18(20)4)22-11-16(2)8-9-25-22/h5-13H,14H2,1-4H3,(H,26,30)/b21-13+
• InChI Key: STXXEHYLSPMGKP-FYJGNVAPSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=C(N(C(=C3)C)C4=NC=CC(=C4)C)C)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=NC=CC(=C4)C)C)NC2=O

Description

5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione, also known as DPI, is a chemical compound that has been widely used in scientific research. DPI is a potent inhibitor of protein kinase C (PKC), which plays a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione inhibits the activity of PKC by binding to the enzyme's regulatory domain, preventing it from interacting with its substrate. This results in the downregulation of PKC activity and the inhibition of downstream signaling pathways that are involved in cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in a variety of cancer cell lines. 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB and reducing the production of pro-inflammatory cytokines. In addition, 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have neuroprotective effects by inhibiting the activation of PKC in the brain, which is involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione in lab experiments is its high potency and specificity for PKC inhibition. This makes it a useful tool for studying the role of PKC in various cellular processes. However, 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has some limitations in lab experiments. It is a relatively unstable compound and can degrade over time, which can affect the reproducibility of experiments. In addition, 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have off-target effects on other enzymes, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione. One area of research is the development of more stable and specific inhibitors of PKC that can be used in lab experiments and potentially in clinical applications. Another area of research is the identification of new cellular processes and signaling pathways that are regulated by PKC. Finally, there is a need for further research on the role of PKC in the pathogenesis of various diseases, including cancer, cardiovascular disease, and neurological disorders.

Synthesis Methods

The synthesis of 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione involves the condensation of 2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrole-3-carbaldehyde and 3-(3-methylbenzyl)-2-thioxoimidazolidin-4-one in the presence of acetic anhydride and triethylamine. The reaction proceeds through the formation of an intermediate Schiff base, which is subsequently cyclized to form 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione. The yield of 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione from this reaction is typically around 60%.

Scientific Research Applications

5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has been widely used in scientific research as a tool to study the role of PKC in various cellular processes. PKC is a family of serine/threonine kinases that is involved in the regulation of many cellular processes, including cell proliferation, differentiation, and apoptosis. 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to inhibit the activity of PKC in a dose-dependent manner, making it a useful tool for studying the role of PKC in these processes. 5-{[2,5-dimethyl-1-(4-methyl-2-pyridinyl)-1H-pyrrol-3-yl]methylene}-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been used to study the role of PKC in cancer, cardiovascular disease, and neurological disorders.